Cas no 552295-08-6 (4-Chloro-6-iodothieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6-iodothieno[2,3-d]pyrimidine
• CAS No: 552295-08-6
• MF: C₆H₂ClIN₂S
• MW: 296.515950679779
• MDL: MFCD09746333
• CID: 2114373
• PubChem ID: 44521627
• Update Time: 2025-06-27

4-Chloro-6-iodothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-iodo-Thieno[2,3-d]pyrimidine
• 4-chloro-6-iodothieno[2,3-d]pyrimidine
• CIDKBLUFACXVRN-UHFFFAOYSA-N
• 6-iodo4-chlorothieno[2,3-d]pyrimidine
• 6-iodo-4-chlorothieno[2,3-d]pyrimidine
• AK687612
• EN300-262546
• SY213264
• CS-W000109
• DA-39577
• P17813
• AKOS032944689
• CXA29508
• Z1269158922
• TQR0161
• SCHEMBL6484704
• 552295-08-6
• MFCD09746333
• C6H2ClIN2S
• DS-20175
• 4-chloro-6-iodothieno(2,3-d)pyrimidine
• 819-499-9
• 4-Chloro-6-iodothieno[2,3-d]pyrimidine

• MDL： MFCD09746333
• Inchi： 1S/C6H2ClIN2S/c7-5-3-1-4(8)11-6(3)10-2-9-5/h1-2H
• InChI Key： CIDKBLUFACXVRN-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(N=CN=C2S1)Cl

Computed Properties

• Exact Mass: 295.86719g/mol
• Monoisotopic Mass: 295.86719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Chloro-6-iodothieno[2,3-d]pyrimidine

Introduction to 4-Chloro-6-iodothieno[2,3-d]pyrimidine (CAS No. 552295-08-6)

4-Chloro-6-iodothieno[2,3-d]pyrimidine, with the CAS number 552295-08-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyrimidine class, which is well-known for its broad spectrum of biological activities and utility in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of both chloro and iodine substituents on a thiophene-pyrimidine core, make it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 4-Chloro-6-iodothieno[2,3-d]pyrimidine lies in its potential as a key intermediate in the synthesis of more complex pharmacophores. The chlorine and iodine atoms serve as reactive sites for various coupling reactions, such as Suzuki-Miyaura cross-coupling, Stille coupling, and palladium-catalyzed reactions, which are commonly employed in drug discovery and development. These reactions allow for the introduction of diverse functional groups, enabling the creation of novel compounds with tailored biological properties.

In recent years, there has been a surge in research focused on thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that thienopyrimidines exhibit promising activity against certain types of cancer, infectious diseases, and inflammatory conditions. The structural motif is particularly attractive because it can mimic natural nucleobases, thereby interfering with DNA replication and transcription in pathogens or cancer cells.

One of the most compelling aspects of 4-Chloro-6-iodothieno[2,3-d]pyrimidine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that disrupt abnormal cellular processes. The iodine substituent on this compound allows for facile introduction of additional functional groups that can enhance binding affinity to kinase targets.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing reaction conditions to maximize yield and purity when working with 4-Chloro-6-iodothieno[2,3-d]pyrimidine. For example, researchers have explored different solvents, catalysts, and ligands to improve the efficiency of coupling reactions. These efforts are critical because even minor modifications in reaction conditions can significantly impact the final product's quality and suitability for further biological testing.

The pharmaceutical industry has also shown interest in 4-Chloro-6-iodothieno[2,3-d]pyrimidine due to its potential as a building block for antiviral agents. Viruses rely on host cellular machinery for replication, and thienopyrimidine derivatives can disrupt these processes by inhibiting viral enzymes or interfering with viral genetic material. The chlorine and iodine atoms provide handles for chemical modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion,4-Chloro-6-iodothieno[2,3-d]pyrimidine (CAS No. 552295-08-6) represents a valuable asset in synthetic chemistry and drug development. Its unique structural features make it an ideal candidate for generating novel compounds with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,4-Chloro-6-iodothieno[2,3-d]pyrimidine is expected to remain at the forefront of medicinal chemistry innovation.